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Compound of Interest

Compound Name: Iodoacetyl chloride

Cat. No.: B104761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety protocols, handling procedures,

and storage requirements for iodoacetyl chloride. Adherence to these guidelines is essential

to ensure the safety of laboratory personnel and the integrity of research outcomes.

Chemical Identification and Physical Properties
Iodoacetyl chloride is a highly reactive acyl halide used in various biochemical research

applications.[1][2][3] Its hazardous nature necessitates a thorough understanding of its

properties.

Property Value Reference

CAS Number 38020-81-4 [1][4][5]

Molecular Formula C₂H₂ClIO [1][4][6]

Molecular Weight 204.39 g/mol [1][4][6]

Density 2.28 g/cm³ [1][6][7]

Boiling Point 48-50 °C at 12 mmHg [1][7]

Appearance Liquid [8]

Solubility Miscible with water (reacts) [1][5]
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Safety Hazards and GHS Classification
Iodoacetyl chloride is classified as a hazardous substance and requires stringent safety

measures.

Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[1][8]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[1]

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 3

H301 + H311 + H331: Toxic if

swallowed, in contact with skin

or if inhaled.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

May cause respiratory

irritation.[9][10]

Signal Word: Danger[1][8]

Key Hazards:

Causes severe burns to the skin, eyes, and mucous membranes.[8][9]

Contact with water liberates toxic gas.[1][8][9]

Toxic if ingested, inhaled, or absorbed through the skin.

Light and moisture sensitive.[1][5][9]

Thermal decomposition can release irritating and toxic gases and vapors, including carbon

monoxide, carbon dioxide, and hydrogen halides.[8][9]

Handling Precautions
Strict adherence to the following handling procedures is mandatory to minimize exposure and

ensure safety.
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Engineering Controls
Chemical Fume Hood: All work with iodoacetyl chloride must be conducted in a properly

functioning chemical fume hood.[8][9]

Ventilation: Ensure adequate ventilation to keep airborne concentrations low.[8]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[9]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[9]

Skin Protection:

Wear appropriate protective gloves (consult manufacturer for specific material

compatibility and breakthrough times).[9][11]

Wear protective clothing to prevent skin exposure.[9]

Contaminated clothing should be removed immediately and washed before reuse.[9]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

for acid gases and particulates.[9]

General Handling Practices
Avoid contact with skin, eyes, and clothing.[8][9]

Do not breathe mist, vapors, or spray.[8][9]

Do not ingest.[8][9]

Wash hands thoroughly after handling.[8][9]
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Do not eat, drink, or smoke in areas where iodoacetyl chloride is handled.

Avoid contact with water and moisture.[8][9]

Storage Requirements
Proper storage of iodoacetyl chloride is crucial to maintain its stability and prevent hazardous

reactions.

Storage Condition Requirement

Location

Store in a dry, cool, and well-ventilated place.[8]

[9] Designate a "Corrosives area" for storage.[8]

[9]

Container Keep containers tightly closed.[8][9]

Atmosphere Store under an inert gas, such as nitrogen.[8][9]

Protection Protect from light and moisture.[5][8][9]

Temperature Keep refrigerated.[12][13]

Security
Store in a locked-up area accessible only to

authorized personnel.[9]

Incompatible Materials
Strong oxidizing agents[1][9]

Bases[1][9]

Water[1][9]

Alcohols[14]

Amines[15]

Metals[15]
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving iodoacetyl
chloride.

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[9]

Remove contact lenses if present and easy to

do.[9] Seek immediate medical attention.[9]

Skin Contact

Immediately take off all contaminated clothing.

[9] Wash off with plenty of water for at least 15

minutes.[9] Seek immediate medical attention.

[9]

Inhalation

Remove to fresh air.[9] If not breathing, give

artificial respiration.[9] Do not use mouth-to-

mouth resuscitation.[9] Seek immediate medical

attention.[9]

Ingestion

Do NOT induce vomiting.[8][9] Rinse mouth with

water.[9] Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.[9]

Spill and Leak Procedures
Evacuation: Evacuate personnel to a safe area.[8]

Ventilation: Ensure adequate ventilation.[8]

Containment: Absorb the spill with inert, non-combustible material such as dry sand or earth.

[8][9] Do not use combustible materials like sawdust.[16]

Cleanup: Collect the absorbed material into a suitable, closed container for disposal.[8][9] Do

not expose the spill to water.[9]
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PPE: Wear appropriate personal protective equipment during cleanup.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), dry sand, or alcohol-

resistant foam.[8][9]

Unsuitable Extinguishing Media: Do not use water, as it reacts with iodoacetyl chloride to

liberate toxic gas.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8][9]

Disposal Considerations
Dispose of iodoacetyl chloride and its containers in accordance with all applicable local,

regional, and national regulations.[8][9] Waste is classified as hazardous.[8] Do not empty into

drains.[9]

Logical Workflow for Safe Handling
The following diagram illustrates the critical workflow for the safe handling of iodoacetyl
chloride from receipt to disposal.
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Caption: Workflow for safe iodoacetyl chloride handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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